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Compound of Interest

Compound Name: 3-Butenenitrile

Cat. No.: B123554 Get Quote

An In-depth Technical Guide to 3-Butenenitrile: Synonyms, Properties, Synthesis, and

Biological Activity

Introduction
3-Butenenitrile, a versatile organic compound, holds significance in various scientific and

industrial domains. This technical guide provides a comprehensive overview of its

nomenclature, chemical and physical properties, detailed synthesis protocols, and its

mechanisms of biological action, particularly its neurotoxic effects. This document is intended

for researchers, scientists, and professionals in drug development and related fields.

Synonyms and Alternative Names
3-Butenenitrile is known by several names in scientific literature and commerce. A

comprehensive list of its synonyms and identifiers is provided below.
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Identifier Type Value

IUPAC Name but-3-enenitrile

CAS Number 109-75-1

Common Synonyms
Allyl cyanide, Vinylacetonitrile, 3-Cyano-1-

propene, Allylnitrile

Other Names

1-Butene-4-nitrile, 3-Butenonitrile, 3-

Butenylnitrile, 3-Cyanopropene, Propene-3-

nitrile, β-Butenonitrile, Acetonitrile, vinyl-

Chemical Formula C4H5N

InChI Key SJNALLRHIVGIBI-UHFFFAOYSA-N

SMILES C=CCC#N

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Butenenitrile is presented in the

following table.

Property Value

Molecular Weight 67.09 g/mol

Appearance Colorless liquid

Odor Onion-like

Boiling Point 116-121 °C

Melting Point -87 °C

Density 0.834 g/mL at 25 °C

Solubility
Not miscible in water. Soluble in alcohol and

ether.

Flash Point 23 °C

Refractive Index 1.406 (20 °C, 589 nm)
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Experimental Protocols
Synthesis of 3-Butenenitrile from Allyl Bromide and
Cuprous Cyanide
This protocol is adapted from a well-established procedure in Organic Syntheses and provides

a reliable method for the laboratory-scale synthesis of 3-Butenenitrile.[1]

Materials:

Allyl bromide (220 g, 1.83 moles)

Dry cuprous cyanide (170 g, 1.9 moles)

Ice-water bath

Water bath

Oil bath

1-L round-bottomed flask

Mechanical stirrer

Condenser

Distillation apparatus

Procedure:

Reaction Setup: In a 1-L round-bottomed flask equipped with a condenser and a mechanical

stirrer, place 220 g (1.83 moles) of allyl bromide and 170 g (1.9 moles) of dry cuprous

cyanide.[1]

Initiation of Reaction: Heat the mixture in a water bath and rotate the stirrer slowly by hand.

The reaction is expected to start within 15 to 30 minutes.[1]
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Reaction Control: The reaction is vigorous once it begins. At this point, replace the heating

bath with a cooling mixture of ice and water to prevent the loss of product through the

condenser.[1]

Completion of Reaction: After the initial vigorous reaction subsides, replace the cooling bath

with the water bath. Start the mechanical stirrer and continue heating until no more allyl

bromide refluxes. This step typically takes about one hour.[1]

Distillation: Set up the condenser for distillation. Distill the allyl cyanide from the reaction

flask by heating it in an oil bath with continuous stirring.[1]

Purification: Upon redistillation, the 3-Butenenitrile is obtained in a pure form, boiling at

116–121 °C with minimal loss. The expected yield is between 98–103 g, which corresponds

to an 80–84% theoretical yield.[1]

Experimental Workflow for Synthesis
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Workflow for the Synthesis of 3-Butenenitrile

Combine Allyl Bromide and
Dry Cuprous Cyanide in Flask

Heat in Water Bath
to Initiate Reaction

Gentle Heating

Control Exothermic Reaction
with Ice-Water Bath

Vigorous Reaction Starts

Heat to Complete Reaction
(until reflux stops)

Reaction Subsides

Distill Crude
3-Butenenitrile

Reaction Complete

Redistill to Obtain
Pure Product

Crude Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of 3-Butenenitrile Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Synonyms and alternative names for 3-Butenenitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123554#synonyms-and-alternative-names-for-3-
butenenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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